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Methidathion: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Methidathion is an organophosphate insecticide and acaricide known for its efficacy against a

broad spectrum of pests. This document provides an in-depth technical overview of

Methidathion, encompassing its chemical structure, physicochemical properties, toxicological

profile, and mechanism of action. Detailed experimental protocols for its analysis and a

summary of its metabolic pathways are also presented. This guide is intended to serve as a

comprehensive resource for professionals in research, environmental science, and drug

development.

Chemical Identity and Properties
Methidathion, scientifically known as S-[(5-Methoxy-2-oxo-1,3,4-thiadiazol-3(2H)-yl)methyl]

O,O-dimethyl phosphorodithioate, is a non-systemic insecticide with contact and stomach

action.[1] Its fundamental chemical and physical properties are summarized below.
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Caption: Chemical Structure of Methidathion.

Physicochemical Properties
The physical and chemical properties of Methidathion are crucial for understanding its

environmental fate and behavior, as well as for developing analytical methods.
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Property Value Reference(s)

IUPAC Name

S-[(5-Methoxy-2-oxo-1,3,4-

thiadiazol-3(2H)-yl)methyl]

O,O-dimethyl

phosphorodithioate

[1]

CAS Number 950-37-8 [1]

Molecular Formula C₆H₁₁N₂O₄PS₃ [1][2][3]

Molecular Weight 302.33 g/mol [1][2][3]

Appearance Colorless crystalline solid [4][5]

Melting Point 39-40 °C [5][6]

Boiling Point 347.7 ± 52.0 °C (Predicted) [6]

Density 1.51 g/cm³ at 20 °C [6]

Vapor Pressure 1.87 x 10⁻⁴ Pa at 20 °C [6]

Water Solubility 240 mg/L at 20 °C [4]

Solubility in Organic Solvents
Soluble in acetone, ethanol,

xylene, and chloroform.
[4]

pKa (Predicted) -4.17 ± 0.40

Toxicological Profile
Methidathion is classified as a highly toxic compound.[4] Its toxicity varies across different

species and routes of exposure.
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Test Organism Route LD50/LC50 Reference(s)

Rat (male, female) Oral 31, 32 mg/kg [5]

Mouse Oral 18-25 mg/kg [1]

Guinea Pig Oral 25 mg/kg [1]

Rabbit Oral 80 mg/kg [1]

Dog Oral 200 mg/kg [1]

Rat Dermal 85-94 mg/kg [1]

Rat Inhalation (4h) 3.6 mg/L [1]

Mallard Duck Oral 23-33 mg/kg [1]

Canadian Goose Oral 8.41 mg/kg [1]

Rainbow Trout Aquatic (96h) 10-14 µg/L [1]

Bluegill Sunfish Aquatic (96h) 2-9 µg/L [1]

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mode of action of Methidathion, like other organophosphate insecticides, is the

inhibition of the enzyme acetylcholinesterase (AChE).[7] AChE is critical for the proper

functioning of the nervous system, where it hydrolyzes the neurotransmitter acetylcholine

(ACh).
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Caption: Mechanism of Acetylcholinesterase Inhibition by Methidathion.

Inhibition of AChE by Methidathion leads to the accumulation of acetylcholine in the synaptic

cleft. This results in continuous stimulation of cholinergic receptors, causing hyperactivity of the

nervous system, which can lead to paralysis and death in insects.[7]
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The analysis of Methidathion residues in various matrices is typically performed using

chromatographic techniques. Below are representative protocols for Gas Chromatography

(GC) and High-Performance Liquid Chromatography (HPLC).

Gas Chromatography-Mass Spectrometry (GC-MS) for
Soil Samples
This protocol is a general guideline for the extraction and analysis of Methidathion from soil.
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Sample Extraction

GC-MS Analysis

1. Weigh 10g of soil sample

2. Add 20 mL acetonitrile

3. Shake for 1 hour

4. Centrifuge and collect supernatant

5. Add NaCl to supernatant

6. Centrifuge to separate layers

7. Evaporate upper layer to dryness

8. Reconstitute in ethyl acetate/acetone

9. Inject 1 µL into GC-MS 10. Column: HP-5ms (30m x 0.25mm x 0.25µm) 11. Oven Program:
Start at 60°C, ramp to 310°C

12. MS Detection:
Full Scan (m/z 45-550) 13. Quantify using standard curve

Workflow for GC-MS Analysis of Methidathion in Soil

Click to download full resolution via product page

Caption: Workflow for GC-MS Analysis of Methidathion in Soil.
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High-Performance Liquid Chromatography (HPLC) for
Water Samples
This protocol provides a general framework for the analysis of Methidathion in water samples.
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Solid-Phase Extraction (SPE)

HPLC-UV Analysis

1. Filter 1L water sample

2. Condition C18 SPE cartridge

3. Load water sample onto cartridge

4. Wash cartridge to remove interferences

5. Elute Methidathion with acetonitrile

6. Evaporate eluate to dryness

7. Reconstitute in mobile phase

8. Inject 20 µL into HPLC 9. Column: C18 (e.g., 250mm x 4.6mm, 5µm) 10. Mobile Phase: Acetonitrile/Water gradient 11. Flow Rate: 1.0 mL/min 12. UV Detection at 220 nm 13. Quantify using standard curve

Workflow for HPLC Analysis of Methidathion in Water
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Caption: Workflow for HPLC Analysis of Methidathion in Water.
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Metabolic Pathways
The metabolism of Methidathion in mammals and insects involves several biotransformation

reactions, primarily oxidation, hydrolysis, and conjugation, leading to more polar and readily

excretable metabolites.

Phase I Metabolism

Phase II Metabolism

Methidathion

Oxidative Desulfuration
(CYP450)

Hydrolysis
(Esterases)

Hydrolysis of
P-S-C bond

Methidaoxon
(More toxic)

Forms

Thiocarboxylic acid derivative

Yields

Conjugation
(e.g., Glucuronidation)

Heterocyclic moiety

Yields

Polar, Excretable
Metabolites

Produces

Proposed Metabolic Pathway of Methidathion

Click to download full resolution via product page

Caption: Proposed Metabolic Pathway of Methidathion.

The initial metabolic step often involves oxidative desulfuration by cytochrome P450 enzymes,

converting the P=S bond to a P=O bond, forming the more potent acetylcholinesterase
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inhibitor, methidaoxon.[8] Subsequent hydrolysis by esterases cleaves the molecule into less

toxic, more water-soluble fragments, which can then be conjugated and excreted.[8]

Conclusion
Methidathion is a potent organophosphate insecticide with a well-defined mechanism of

action. Its physicochemical properties and toxicological profile necessitate careful handling and

monitoring. The analytical methods outlined provide a basis for the detection and quantification

of its residues in environmental samples. A thorough understanding of its metabolic fate is

essential for assessing its environmental impact and potential for bioaccumulation. This

technical guide serves as a foundational resource for professionals engaged in the study and

management of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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